Cas no 2171857-72-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid)

1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a sterically hindered 2-methylbutanoyl group coupled to a pyrrolidine-3-carboxylic acid scaffold, offering controlled conformational flexibility in peptide design. Its Fmoc-protected amine ensures compatibility with standard solid-phase peptide synthesis protocols, enabling selective deprotection under mild basic conditions. The structural combination of a branched aliphatic side chain and a proline-like ring enhances resistance to enzymatic degradation in derived peptides. This derivative is particularly valuable for introducing constrained, hydrophobic motifs or modulating peptide secondary structure. It is supplied with high purity, typically >95%, as verified by HPLC and mass spectrometry.
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid structure
2171857-72-8 structure
Product Name:1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid
CAS No:2171857-72-8
MF:C25H28N2O5
MW:436.500226974487
CID:5978814
PubChem ID:165559809
Update Time:2025-05-22

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid
    • 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
    • 2171857-72-8
    • EN300-1503316
    • Inchi: 1S/C25H28N2O5/c1-3-25(2,23(30)27-13-12-16(14-27)22(28)29)26-24(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,3,12-15H2,1-2H3,(H,26,31)(H,28,29)
    • InChI Key: DLRYHZVRLSDNKO-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 95.9Ų

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1503316-0.05g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
0.05g
$2829.0 2023-06-05
Enamine
EN300-1503316-0.1g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
0.1g
$2963.0 2023-06-05
Enamine
EN300-1503316-0.25g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
0.25g
$3099.0 2023-06-05
Enamine
EN300-1503316-0.5g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
0.5g
$3233.0 2023-06-05
Enamine
EN300-1503316-1.0g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
1g
$3368.0 2023-06-05
Enamine
EN300-1503316-2.5g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
2.5g
$6602.0 2023-06-05
Enamine
EN300-1503316-5.0g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
5g
$9769.0 2023-06-05
Enamine
EN300-1503316-10.0g
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
10g
$14487.0 2023-06-05
Enamine
EN300-1503316-50mg
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
50mg
$2829.0 2023-09-27
Enamine
EN300-1503316-100mg
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
2171857-72-8
100mg
$2963.0 2023-09-27

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid (CAS No. 2171857-72-8)

In the realm of peptide synthesis and pharmaceutical research, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid (CAS No. 2171857-72-8) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS), a technique pivotal for developing novel therapeutics. Its unique structure, featuring a pyrrolidine ring and Fmoc protecting group, enhances stability and reactivity, making it indispensable for researchers focusing on drug discovery and bioconjugation.

The growing interest in precision medicine and targeted drug delivery has amplified the demand for specialized amino acid derivatives. 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid stands out due to its compatibility with automated peptide synthesizers and its role in constructing peptide-based vaccines. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer immunotherapy and neurodegenerative disease research. Researchers frequently search for "Fmoc amino acid applications" or "best practices for SPPS," underscoring the compound's relevance in modern laboratories.

From a chemical perspective, this compound's stereochemistry (with its 2-methylbutanoyl moiety) influences its incorporation into peptide chains. The Fmoc group ensures selective deprotection under mild conditions, a feature highly valued in green chemistry initiatives. Laboratories optimizing high-throughput screening protocols often prioritize such derivatives to reduce synthesis time while maintaining yield purity—addressing common queries like "how to improve peptide yield" or "Fmoc vs. Boc protection."

Beyond therapeutics, CAS No. 2171857-72-8 finds applications in material science, particularly in designing bioactive hydrogels for tissue engineering. Its carboxylic acid functionality enables cross-linking with polymers, a technique explored in 3D bioprinting research. This multidisciplinary utility aligns with trending searches such as "peptides in regenerative medicine" and "smart biomaterials," reflecting its cross-industry significance.

Quality control of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid involves rigorous HPLC and mass spectrometry analyses, ensuring compliance with GMP standards. Suppliers emphasizing "ultra-high purity" or "batch-to-batch consistency" cater to the stringent needs of clinical-stage developers. As the biopharmaceutical industry expands, this compound's role in enabling next-generation biologics will undoubtedly grow, solidifying its status as a cornerstone of synthetic chemistry.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.